2-[(4,8-dimethylquinazolin-2-yl)amino]-6-methyl-5-(3-methylbutyl)pyrimidin-4(3H)-one

• Molecular Formula: C20H25N5O
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 2-[(4,8-dimethylquinazolin-2-yl)amino]-4-methyl-5-(3-methylbutyl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C20H25N5O/c1-11(2)9-10-16-14(5)22-20(24-18(16)26)25-19-21-13(4)15-8-6-7-12(3)17(15)23-19/h6-8,11H,9-10H2,1-5H3,(H2,21,22,23,24,25,26)
• InChI Key: BGTIITOCEKTQMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=NC(=N2)NC3=NC(=C(C(=O)N3)CCC(C)C)C)C

Description

The compound 2-[(4,8-dimethylquinazolin-2-yl)amino]-6-methyl-5-(3-methylbutyl)pyrimidin-4(3H)-one is a pyrimidinone derivative with a quinazoline-substituted amino group and a branched alkyl chain at position 3. Its molecular formula is C₁₅H₁₅N₅O, and its molecular weight is 281.32 g/mol . The structure features:

• A 4,8-dimethylquinazolin-2-yl moiety linked via an amino group to the pyrimidinone core.
• A 6-methyl substituent on the pyrimidinone ring.
• A 5-(3-methylbutyl) alkyl chain, which may enhance lipophilicity and influence pharmacokinetic properties.

Preparation Methods

The synthesis of 2-[(4,8-dimethylquinazolin-2-yl)amino]-6-methyl-5-(3-methylbutyl)pyrimidin-4(3H)-one involves multiple stepsThe reaction conditions often involve the use of strong bases and high temperatures to facilitate the formation of the desired product . Industrial production methods may involve optimization of these conditions to improve yield and purity.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles under specific conditions.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-[(4,8-dimethylquinazolin-2-yl)amino]-6-methyl-5-(3-methylbutyl)pyrimidin-4(3H)-one has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound has shown potential in biological assays for its antimicrobial and anticancer properties.

Medicine: It is being investigated for its potential therapeutic applications in treating various diseases, including cancer and bacterial infections.

Industry: The compound is used in the development of new materials and as a precursor for other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-[(4,8-dimethylquinazolin-2-yl)amino]-6-methyl-5-(3-methylbutyl)pyrimidin-4(3H)-one involves its interaction with specific molecular targets. It may inhibit certain enzymes or receptors, leading to the disruption of cellular processes. The exact pathways involved depend on the specific biological activity being studied .

Comparison with Similar Compounds

Structural Analogs and Substituent Variations

Key structural analogs and their distinguishing features are summarized below:

Compound Name	Molecular Formula	Substituents (Position)	Molecular Weight (g/mol)	Key Data (Yield, m.p.)	Source
Target Compound	C₁₅H₁₅N₅O	5-(3-methylbutyl), 6-methyl	281.32	Not reported
2-[(4,6-Dimethylquinazolin-2-yl)amino]-6-methyl-5-(4-isopropylbenzyl)pyrimidin-4(3H)-one	C₂₅H₂₉N₅O	5-(4-isopropylbenzyl), 4,6-dimethylquinazoline	427.54	Not reported
6-Methyl-2-[(4,6,8-trimethylquinazolin-2-yl)amino]pyrimidin-4(3H)-one	C₁₆H₁₇N₅O	4,6,8-trimethylquinazoline	295.35	CAS: 330830-77-8
2-((2-(4-Nitrophenyl)-2-oxoethyl)thio)-6-(p-tolylamino)pyrimidin-4(3H)-one	C₁₉H₁₆N₄O₄S	2-(4-nitrophenyl)thio, 6-(p-tolylamino)	397.10	Yield: 83.9%, m.p.: 227–229°C
6-((4-Methoxyphenyl)amino)-2-((2-(3-nitrophenyl)-2-oxoethyl)thio)pyrimidin-4(3H)-one	C₁₉H₁₆N₄O₅S	2-(3-nitrophenyl)thio, 6-(4-methoxyphenyl)	413.09	Yield: 79.6%, m.p.: 217°C

Key Observations

Quinazoline Substitution: The target compound and its analog 2-[(4,6-dimethylquinazolin-2-yl)amino]-6-methyl-5-(4-isopropylbenzyl)pyrimidin-4(3H)-one (from ) differ in quinazoline substitution patterns (4,8-dimethyl vs. 4,6-dimethyl). The additional methyl group in the 8-position may sterically hinder interactions in biological systems compared to the 4,6-dimethyl variant. The 4,6,8-trimethylquinazoline analog (from ) has a higher molecular weight (295.35 vs. 281.32), suggesting increased hydrophobicity.

Functional Group Impact: Analogs with thioether-linked nitroaryl groups (e.g., compounds 2d and 2e from ) exhibit higher molecular weights (~397–413 g/mol) due to sulfur and nitro groups. These substituents also correlate with higher melting points (217–229°C) compared to the target compound’s unsubstituted pyrimidinone core.

Research Findings and Implications

• Lipophilicity : The 3-methylbutyl chain in the target compound likely enhances lipophilicity compared to analogs with aromatic substituents (e.g., 4-isopropylbenzyl in ), which could influence bioavailability and tissue distribution .
• Thermal Stability : The absence of electron-withdrawing groups (e.g., nitro in ) in the target compound may result in a lower melting point than compounds like 2d or 2e , though experimental confirmation is needed.
• Biological Activity: Quinazoline derivatives are known for kinase inhibition; the 4,8-dimethylquinazoline moiety in the target compound may offer unique binding interactions compared to 4,6-dimethyl or trimethyl variants .